ethyl 1-(4-methoxy-2,5-dimethylbenzyl)-3-piperidinecarboxylate oxalate

• IUPAC Name: ethyl 1-[(4-methoxy-2,5-dimethylphenyl)methyl]piperidine-3-carboxylate;oxalic acid
• InChI: InChI=1S/C18H27NO3.C2H2O4/c1-5-22-18(20)15-7-6-8-19(11-15)12-16-9-14(3)17(21-4)10-13(16)2;3-1(4)2(5)6/h9-10,15H,5-8,11-12H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: SVIAEYPRPQLJIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=C(C=C(C(=C2)C)OC)C.C(=O)(C(=O)O)O
• Molecular Formula: C20H29NO7
• Molecular Weight: 395.4 g/mol

Description

Ethyl 1-(4-methoxy-2,5-dimethylbenzyl)-3-piperidinecarboxylate oxalate, commonly referred to as EMDM-3, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research.

Mechanism of Action

The exact mechanism of action of EMDM-3 is not yet fully understood, but studies have suggested that it may modulate the activity of the sigma-1 receptor, leading to changes in neuronal signaling and neurotransmitter release. This modulation may result in the neuroprotective effects observed in studies on EMDM-3.
Biochemical and Physiological Effects:
Studies have shown that EMDM-3 has neuroprotective effects, potentially due to its ability to modulate the activity of the sigma-1 receptor. Other studies have suggested that EMDM-3 may also have anti-inflammatory effects, potentially making it useful in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of EMDM-3 is its high binding affinity for the sigma-1 receptor, making it a potentially useful tool in the study of sigma-1 receptor function. However, one limitation of EMDM-3 is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

For research on EMDM-3 may include further studies on its mechanism of action and potential therapeutic applications, as well as the development of new analogs with improved solubility and binding affinity for the sigma-1 receptor. Additionally, studies on the pharmacokinetics and toxicity of EMDM-3 may be necessary for its eventual use in clinical settings.

Synthesis Methods

EMDM-3 can be synthesized using a multi-step process that involves the reaction of piperidine with 4-methoxy-2,5-dimethylbenzyl chloride, followed by the addition of ethyl chloroformate and oxalic acid. The resulting compound is then purified using column chromatography, yielding EMDM-3 in its oxalate salt form.

Scientific Research Applications

EMDM-3 has shown potential applications in pharmaceutical research, specifically in the development of new drugs for the treatment of various neurological disorders. Studies have shown that EMDM-3 exhibits significant binding affinity for the sigma-1 receptor, a protein that plays a critical role in regulating neurotransmitter release and neuronal signaling. This binding affinity suggests that EMDM-3 may be useful in the development of drugs that target the sigma-1 receptor, potentially leading to new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression.